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obelmycin A obelmycin A
Brand Name: Vulcanchem
CAS No.: 107807-18-1
VCID: VC0218270
InChI: InChI=1S/C28H33NO11/c1-5-28(38)9-14(40-15-8-11(29(3)4)22(32)10(2)39-15)18-21(27(28)37)26(36)20-19(25(18)35)23(33)16-12(30)6-7-13(31)17(16)24(20)34/h6-7,10-11,14-15,22,27,30-32,35-38H,5,8-9H2,1-4H3
SMILES: CCC1(CC(C2=C(C1O)C(=C3C(=C2O)C(=O)C4=C(C=CC(=C4C3=O)O)O)O)OC5CC(C(C(O5)C)O)N(C)C)O
Molecular Formula: C28H33NO11
Molecular Weight: 559.6 g/mol

obelmycin A

CAS No.: 107807-18-1

Main Products

VCID: VC0218270

Molecular Formula: C28H33NO11

Molecular Weight: 559.6 g/mol

obelmycin A - 107807-18-1

CAS No. 107807-18-1
Product Name obelmycin A
Molecular Formula C28H33NO11
Molecular Weight 559.6 g/mol
IUPAC Name 7-[4-(dimethylamino)-5-hydroxy-6-methyloxan-2-yl]oxy-9-ethyl-1,4,6,9,10,11-hexahydroxy-8,10-dihydro-7H-tetracene-5,12-dione
Standard InChI InChI=1S/C28H33NO11/c1-5-28(38)9-14(40-15-8-11(29(3)4)22(32)10(2)39-15)18-21(27(28)37)26(36)20-19(25(18)35)23(33)16-12(30)6-7-13(31)17(16)24(20)34/h6-7,10-11,14-15,22,27,30-32,35-38H,5,8-9H2,1-4H3
Standard InChIKey UULLJCRFYRZYCE-UHFFFAOYSA-N
SMILES CCC1(CC(C2=C(C1O)C(=C3C(=C2O)C(=O)C4=C(C=CC(=C4C3=O)O)O)O)OC5CC(C(C(O5)C)O)N(C)C)O
Canonical SMILES CCC1(CC(C2=C(C1O)C(=C3C(=C2O)C(=O)C4=C(C=CC(=C4C3=O)O)O)O)OC5CC(C(C(O5)C)O)N(C)C)O
Synonyms obelmycin A
PubChem Compound 176062
Last Modified Nov 11 2021
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